Cas no 1255147-06-8 (Methyl 4-oxo-4-(2-propionylhydrazino)butanoate)

Methyl 4-oxo-4-(2-propionylhydrazino)butanoate is a specialized organic compound featuring both hydrazine and ester functional groups, making it a versatile intermediate in synthetic chemistry. Its structure allows for applications in the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of the propionylhydrazino moiety enhances its reactivity in condensation and cyclization reactions, while the ester group provides further derivatization potential. This compound is particularly useful in medicinal chemistry for constructing hydrazide-based scaffolds. Its well-defined reactivity profile and stability under controlled conditions make it a valuable reagent for researchers developing novel bioactive molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
Methyl 4-oxo-4-(2-propionylhydrazino)butanoate structure
1255147-06-8 structure
Product Name:Methyl 4-oxo-4-(2-propionylhydrazino)butanoate
CAS No:1255147-06-8
MF:C8H14N2O4
MW:202.207762241364
MDL:MFCD18064550
CID:4691397
Update Time:2025-10-19

Methyl 4-oxo-4-(2-propionylhydrazino)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-oxo-4-(2-propionylhydrazino)butanoate
    • Methyl 4-oxo-4-(2-propionylhydrazinyl)butanoate
    • T4193
    • METHYL 4-OXO-4-PROPANEHYDRAZIDOBUTANOATE
    • methyl 3-(N'-propanoylhydrazinecarbonyl)propanoate
    • butanedioic acid, monomethyl ester, 2-(1-oxopropyl)hydrazide
    • Methyl 4-oxo-4-(2-propionylhydrazino)butanoate
    • MDL: MFCD18064550
    • Inchi: 1S/C8H14N2O4/c1-3-6(11)9-10-7(12)4-5-8(13)14-2/h3-5H2,1-2H3,(H,9,11)(H,10,12)
    • InChI Key: IEUZFBBWYZDDRJ-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC(NNC(CC)=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Topological Polar Surface Area: 84.5

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Methyl 4-oxo-4-(2-propionylhydrazino)butanoate Suppliers

Amadis Chemical Company Limited
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(CAS:1255147-06-8)Methyl 4-oxo-4-(2-propionylhydrazino)butanoate
Order Number:A1112419
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:02
Price ($):626.0
Email:sales@amadischem.com

Additional information on Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

Methyl 4-oxo-4-(2-propionylhydrazino)butanoate (CAS No. 1255147-06-8): A Comprehensive Overview

Methyl 4-oxo-4-(2-propionylhydrazino)butanoate (CAS No. 1255147-06-8) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, also known as MPHB, has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to Methyl 4-oxo-4-(2-propionylhydrazino)butanoate.

Chemical Structure and Properties

Methyl 4-oxo-4-(2-propionylhydrazino)butanoate is a hydrazide derivative with a molecular formula of C9H15N3O3. The compound features a methyl ester group, a hydrazide moiety, and a ketone functionality, which contribute to its diverse reactivity and potential biological activities. The presence of these functional groups allows for various chemical transformations and interactions with biological targets.

The molecular weight of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate is approximately 201.23 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in both laboratory-scale experiments and industrial applications.

Synthesis Methods

The synthesis of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate has been reported using several methodologies. One common approach involves the reaction of methyl 4-chloroacetoacetate with propionyl hydrazide in the presence of a base such as triethylamine or potassium carbonate. This reaction proceeds via nucleophilic substitution, followed by the formation of the hydrazide moiety.

Another method involves the condensation of methyl acetoacetate with propionyl chloride to form the intermediate chloro derivative, which is then reacted with hydrazine to yield the final product. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities

Methyl 4-oxo-4-(2-propionylhydrazino)butanoate has been investigated for its potential biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 4-oxo-4-(2-propionylhydrazino)butanoate could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 4-oxo-4-(2-propionylhydrazino)butanoate has also demonstrated potential anti-cancer activities. Research has shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Recent Research Advancements

The interest in Methyl 4-oxo-4-(2-propionylhydrazino)butanoate has grown significantly in recent years due to its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This finding opens up new avenues for the development of NF-κB inhibitors for treating inflammatory diseases.

Anther notable study published in Cancer Research investigated the anti-cancer properties of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate. The researchers found that it selectively targets cancer cells while sparing normal cells, making it a promising lead compound for cancer therapy. The study also highlighted the importance of further optimizing the structure to enhance its efficacy and reduce potential side effects.

Conclusion

Methyl 4-oxo-4-(2-propionylhydrazino)butanoate (CAS No. 1255147-06-8) is a versatile compound with significant potential in both chemical research and pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

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Amadis Chemical Company Limited
(CAS:1255147-06-8)Methyl 4-oxo-4-(2-propionylhydrazino)butanoate
A1112419
Purity:99%
Quantity:5g
Price ($):626.0
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